Cas no 1212413-55-2 ((R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate
• CAS No: 1212413-55-2
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD08669815
• CID: 4578130
• Update Time: 2025-11-02

(R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-TERT-BUTYL 3-(2-METHOXYETHOXY) PYRROLIDINE-1-CARBOXYLATE
• (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate

• MDL： MFCD08669815
• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(14)13-6-5-10(9-13)16-8-7-15-4/h10H,5-9H2,1-4H3/t10-/m1/s1
• InChI Key： PQNQURMQHHTXCH-SNVBAGLBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](OCCOC)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 310.6±32.0 °C at 760 mmHg
• Flash Point: 141.7±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate

Comprehensive Guide to (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate (CAS No. 1212413-55-2)

(R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate (CAS No. 1212413-55-2) is a specialized chiral compound widely used in pharmaceutical research and fine chemical synthesis. This compound, featuring a pyrrolidine core with a tert-butyl carbamate and a 2-methoxyethoxy side chain, is highly valued for its role in asymmetric synthesis and drug development. Its unique structural properties make it a key intermediate in the production of bioactive molecules.

The growing demand for chiral building blocks in drug discovery has increased interest in compounds like (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate. Researchers frequently search for its synthetic applications, stereochemical purity, and scalable production methods. This article explores its chemical properties, applications, and market trends while addressing common queries related to its use in modern organic chemistry.

Chemical Properties and Structure: The compound’s molecular formula is C₁₂H₂₃NO₄, with a molecular weight of 245.32 g/mol. Its pyrrolidine ring and ether-linked side chain contribute to its solubility in organic solvents like dichloromethane and THF. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic transformations, making it ideal for multi-step reactions.

Applications in Pharmaceutical Research: (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate is a versatile intermediate in designing chiral drugs and catalysts. It is particularly useful in the synthesis of protease inhibitors and GPCR-targeted therapeutics, aligning with the industry’s focus on precision medicine. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability.

Market Trends and Availability: With the rise of custom synthesis services, suppliers now offer this compound in varying purities (e.g., >98% enantiomeric excess). Its pricing is influenced by scale-up challenges and the need for GMP-compliant production. Analysts note increased procurement by CROs and biotech startups working on next-generation therapeutics.

Synthesis and Handling: The compound is typically prepared via asymmetric hydrogenation or enzymatic resolution. Proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to prevent degradation. Safety data sheets emphasize standard organic lab precautions, though it is not classified as hazardous under current regulations.

SEO-Optimized FAQs: Common search queries include: “Buy (R)-tert-Butyl 3-(2-methoxyethoxy) pyrrolidine-1-carboxylate”, “CAS 1212413-55-2 suppliers”, and “Boc-protected pyrrolidine applications”. Addressing these, we confirm availability from major catalogs like Sigma-Aldrich and TCI, with bulk inquiries requiring lead time.

Future Prospects: As chiral chemistry advances, derivatives of this compound may gain traction in AI-driven drug discovery platforms. Its compatibility with continuous flow chemistry also positions it as a candidate for sustainable manufacturing processes.